2-Ethoxy-N-hydroxy-5-nitrobenzamide

• CAS No.: 920739-92-0
• Molecular Formula: C9H10N2O5
• Molecular Weight: 226.19 g/mol
• IUPAC Name: 2-ethoxy-N-hydroxy-5-nitrobenzamide
• InChI: InChI=1S/C9H10N2O5/c1-2-16-8-4-3-6(11(14)15)5-7(8)9(12)10-13/h3-5,13H,2H2,1H3,(H,10,12)
• InChI Key: MFSFLFMQJKHFNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NO

Description

2-Ethoxy-N-hydroxy-5-nitrobenzamide is a useful research compound. Its molecular formula is C9H10N2O5 and its molecular weight is 226.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methyl 2-ethoxy-5-nitrobenzoate (6.099 g, 26.99 mmol) and 50% wt/v aqueous hydroxylamine (40 ml) were taken up in MeOH (100 ml) and stirred at RT overnight. The resulting precipitated yellow solid was collected by filtration, washed with IPA and dried in vacuo. The filtrate was evaporated in vacuo and the residue was triturated with IPA (25 ml). The solid that didn't dissolve was filtered off, washed with a minimum quantity of IPA and dried in vacuo. The two crops of solid were suspended in H2O (300 ml) and the pH was lowered to 2 by careful addition of concentrated HCl. The solid was filtered off, washed with MTBE and dried in vacuo to give 3.9 g of crude 2-ethoxy-5-nitro-N-hydroxybenzamide. The IPA mother liquors from above were combined with the crude 2-ethoxy-5-nitro-N-hydroxybenzamide and evaporated in vacuo. The residue was triturated with CH2Cl2 (25 ml) and the solid was filtered off and dried in vacuo to give 2-ethoxy-5-nitro-N-hydroxybenzamide (2.39 g, 39%) as a yellow solid.